Cas no 1807148-44-2 (3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile)

3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile is a versatile heterocyclic compound featuring a pyridine core with functionalized substituents, including an aminomethyl group, a difluoromethyl moiety, and an acetonitrile side chain. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the aminomethyl and nitrile functionalities offer reactivity for further derivatization. This compound is well-suited for applications in medicinal chemistry, where precise structural modifications are required to optimize drug-like properties. Its high purity and stability under standard handling conditions ensure reliable performance in synthetic workflows.
3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile structure
1807148-44-2 structure
Product Name:3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile
CAS No:1807148-44-2
MF:C10H11F2N3
MW:211.211248636246
CID:4898087
Update Time:2025-06-14

3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile
    • Inchi: 1S/C10H11F2N3/c1-6-4-7(10(11)12)8(5-14)9(15-6)2-3-13/h4,10H,2,5,14H2,1H3
    • InChI Key: NPFLZKKDWXIXJT-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C)N=C(CC#N)C=1CN)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 248
  • XLogP3: 0.4
  • Topological Polar Surface Area: 62.7

3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029017270-250mg
3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile
1807148-44-2 95%
250mg
$1,038.80 2022-03-31
Alichem
A029017270-500mg
3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile
1807148-44-2 95%
500mg
$1,802.95 2022-03-31
Alichem
A029017270-1g
3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile
1807148-44-2 95%
1g
$3,010.80 2022-03-31

3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile Related Literature

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile

Recent Advances in the Study of 3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile (CAS: 1807148-44-2)

In recent years, the compound 3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile (CAS: 1807148-44-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both aminomethyl and difluoromethyl groups on the pyridine ring, along with the acetonitrile moiety, contributes to its distinct chemical properties and biological activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its applications in drug development.

One of the key areas of research involving 3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile is its role as a building block in the synthesis of novel pharmaceutical agents. The compound's ability to serve as a versatile intermediate has been demonstrated in the development of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the synthesis of selective JAK2 inhibitors, showcasing its potential in targeted therapy for myeloproliferative disorders. The study reported improved pharmacokinetic properties and reduced off-target effects compared to earlier analogs.

Another significant advancement involves the exploration of 3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile in neurodegenerative disease research. A recent preclinical study investigated its neuroprotective effects in models of Parkinson's disease, attributing its activity to the modulation of oxidative stress pathways. The difluoromethyl group was found to enhance the compound's ability to cross the blood-brain barrier, a critical factor in central nervous system drug development. These findings were published in ACS Chemical Neuroscience and have sparked further interest in the compound's potential for treating neurological disorders.

From a synthetic chemistry perspective, researchers have made notable progress in optimizing the production of 3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile. A 2024 patent application disclosed a novel, high-yield synthesis route that reduces the number of steps and improves overall efficiency. This advancement is particularly relevant for scaling up production while maintaining the compound's purity and stability. The patent also highlighted the importance of controlling reaction conditions to minimize the formation of byproducts, which has been a challenge in earlier synthetic approaches.

In conclusion, the growing body of research on 3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile (CAS: 1807148-44-2) underscores its importance as a valuable chemical entity in pharmaceutical development. Its diverse applications, ranging from kinase inhibition to neuroprotection, coupled with recent synthetic improvements, position this compound as a promising candidate for future drug discovery efforts. Continued investigation into its biological activities and optimization of its properties will likely yield significant contributions to the field of chemical biology and medicine.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited